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Compound of Interest

Compound Name: CP 93129

Cat. No.: B1195474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP 93129 is a potent and selective agonist for the serotonin 1B (5-HT1B) receptor, a member

of the G-protein coupled receptor family.[1] Activation of the 5-HT1B receptor is primarily

associated with the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic

AMP (cAMP) levels.[1] This receptor is predominantly found in the central nervous system,

where it functions as a presynaptic autoreceptor on serotonergic neurons, inhibiting serotonin

release.[1] It also acts as a presynaptic heteroreceptor on other types of neurons, modulating

the release of neurotransmitters such as glutamate and GABA.[2][3][4] Due to its role in

neurotransmission, CP 93129 is a valuable tool for research in areas including depression,

anxiety, and motor control.

This document provides detailed application notes and protocols for the preparation, storage,

and use of CP 93129 stock solutions with dimethyl sulfoxide (DMSO), a common aprotic

solvent for dissolving a wide range of organic compounds for in vitro and in vivo studies.
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Property Value

Molecular Formula C₁₂H₁₃N₃O·2HCl

Molecular Weight 288.18 g/mol

Appearance Solid

Solubility in DMSO ≥ 28.82 mg/mL (≥ 100 mM)

Storage of Solid Desiccate at room temperature

Recommended Storage Conditions for CP 93129 Stock
Solutions in DMSO

Storage Temperature Duration Recommendations

-80°C Long-term (≥ 6 months)

Recommended for optimal

stability. Use anhydrous DMSO

and aliquot into single-use

vials to avoid repeated freeze-

thaw cycles.

-20°C Short-term (≤ 1 month)

Suitable for shorter storage

periods. Aliquoting is still highly

recommended.

Room Temperature Not Recommended
Significant degradation may

occur.

Experimental Protocols
Protocol 1: Preparation of a 10 mM CP 93129 Stock
Solution in DMSO
Materials:

CP 93129 dihydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

Determine the required mass of CP 93129:

For 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 288.18 g/mol = 2.8818 mg

Weigh the CP 93129:

Carefully weigh out approximately 2.88 mg of CP 93129 dihydrochloride on a calibrated

balance and transfer it to a sterile microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CP 93129
powder.

Dissolve the compound:

Vortex the tube thoroughly until the solid is completely dissolved. Gentle warming to 37°C

can aid in dissolution if necessary.

Aliquot for storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Store the stock solution:

Store the aliquots at -80°C for long-term storage.
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM CP 93129 stock solution in DMSO

Appropriate cell culture medium or buffer (e.g., DMEM, PBS)

Procedure:

Thaw the stock solution:

Thaw a single aliquot of the 10 mM CP 93129 stock solution at room temperature.

Perform serial dilutions:

It is recommended to perform serial dilutions to reach the final desired working

concentration. This minimizes the concentration of DMSO in the final cell culture, which

should ideally be below 0.5% to avoid solvent-induced cytotoxicity.

Example for preparing a 10 µM working solution:

Dilute the 10 mM stock solution 1:100 in cell culture medium to create an intermediate

stock of 100 µM. (e.g., add 1 µL of 10 mM stock to 99 µL of medium).

Further dilute the 100 µM intermediate stock 1:10 in cell culture medium to achieve the

final 10 µM working concentration (e.g., add 10 µL of 100 µM intermediate stock to 90

µL of medium).

Control for DMSO effects:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without the compound.
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Preparation of 10 mM CP 93129 Stock Solution

Weigh 2.88 mg CP 93129

Add 1 mL Anhydrous DMSO

Vortex to Dissolve

Aliquot into single-use tubes

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM CP 93129 stock solution in DMSO.
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Caption: Simplified signaling pathway of CP 93129 via the 5-HT1B receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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